Cas no 2172532-63-5 (5-ethyl-4-methoxy-2-methylbenzene-1-sulfonamide)

• Product Name: 5-ethyl-4-methoxy-2-methylbenzene-1-sulfonamide
• CAS No: 2172532-63-5
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 6511203
• PubChem ID: 165598461
• Update Time: 2025-06-12

5-ethyl-4-methoxy-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-4-methoxy-2-methylbenzene-1-sulfonamide
• EN300-1629192
• 2172532-63-5

• Inchi： 1S/C10H15NO3S/c1-4-8-6-10(15(11,12)13)7(2)5-9(8)14-3/h5-6H,4H2,1-3H3,(H2,11,12,13)
• InChI Key： NHFLLPVNMXARGQ-UHFFFAOYSA-N
• SMILES： S(C1C=C(CC)C(=CC=1C)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 229.07726451g/mol
• Monoisotopic Mass: 229.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.8Ų

Additional information on 5-ethyl-4-methoxy-2-methylbenzene-1-sulfonamide

Comprehensive Overview of 5-ethyl-4-methoxy-2-methylbenzene-1-sulfonamide (CAS No. 2172532-63-5)

5-ethyl-4-methoxy-2-methylbenzene-1-sulfonamide (CAS No. 2172532-63-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative is characterized by its unique molecular structure, featuring an ethyl group at the 5-position, a methoxy group at the 4-position, and a methyl group at the 2-position of the benzene ring. The presence of the sulfonamide functional group enhances its potential for biological activity, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the compound's potential applications in targeting enzymes and receptors involved in inflammatory and metabolic disorders. The methoxy and ethyl substituents contribute to its lipophilicity, which is a critical factor in optimizing drug bioavailability. This aligns with the growing trend of designing molecules with improved pharmacokinetic properties, a hot topic in drug development circles.

From an industrial perspective, 5-ethyl-4-methoxy-2-methylbenzene-1-sulfonamide is also being explored for its role in agrochemical formulations. Its structural motifs are reminiscent of herbicides and fungicides, prompting investigations into its efficacy as a crop protection agent. With the global push toward sustainable agriculture, the search for environmentally friendly agrochemical intermediates has intensified, and this compound could potentially fill a niche in this evolving market.

The synthesis of CAS No. 2172532-63-5 typically involves multi-step organic reactions, including sulfonation and amidation. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to enhance yield and purity, addressing the industry's need for cost-effective and scalable production methods. These innovations are particularly relevant given the current focus on green chemistry and reducing synthetic waste.

Analytical characterization of 5-ethyl-4-methoxy-2-methylbenzene-1-sulfonamide relies heavily on techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound meets stringent quality standards, a priority for regulatory compliance in pharmaceuticals and agrochemicals. The compound's stability under various conditions is another area of active research, as it impacts shelf life and formulation strategies.

In the context of drug discovery, this sulfonamide derivative is being screened for its interaction with biological targets such as carbonic anhydrases and G-protein-coupled receptors. Such studies are part of broader efforts to identify new therapies for conditions like glaucoma, epilepsy, and cancer. The compound's modular structure also allows for derivatization, enabling medicinal chemists to fine-tune its properties for specific applications.

As the scientific community continues to explore the potential of CAS No. 2172532-63-5, its relevance in material science is also emerging. Preliminary studies suggest it could serve as a building block for functional materials, such as polymers with tailored properties. This interdisciplinary appeal underscores the compound's versatility and long-term value in both research and industrial settings.

For researchers and manufacturers, sourcing high-quality 5-ethyl-4-methoxy-2-methylbenzene-1-sulfonamide is critical. Reputable suppliers now offer the compound with detailed certificates of analysis (CoA), ensuring transparency and consistency. This is especially important given the increasing scrutiny of supply chains in the wake of global disruptions, a concern frequently highlighted in industry forums and scientific publications.

In summary, 5-ethyl-4-methoxy-2-methylbenzene-1-sulfonamide (CAS No. 2172532-63-5) represents a promising candidate for multiple applications, from pharmaceuticals to agrochemicals. Its unique structural features and adaptable chemistry make it a valuable asset in the quest for innovative solutions to contemporary challenges in health and agriculture. As research progresses, this compound is poised to play a pivotal role in shaping future advancements in these fields.